Cas no 5468-46-2 ( )

• Product Name: &nbsp
• CAS No: 5468-46-2
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 942540
• PubChem ID: 5354470
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
• (2Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
• 2-Cyan-3-(3-nitro-phenyl)-acrylsaeure
• 2-cyano-3-(3'-nitro-1'-phenyl)acrylic acid
• 2-cyano-3-(3-nitro-phenyl)-acrylic acid
• 3-nitrobenzylidenecyanoacetic acid
• AC1NS5OC
• NSC11463
• AKOS024361350
• SCHEMBL17397039
• ST50991615
• NSC-11463
• 5468-46-2
• DTXSID70417803
•  

• Inchi： 1S/C10H6N2O4/c11-6-8(10(13)14)4-7-2-1-3-9(5-7)12(15)16/h1-5H,(H,13,14)/b8-4-
• InChI Key： PJGINNBZKZIMNJ-YWEYNIOJSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=C(/C#N)\C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 218.03278
• Monoisotopic Mass: 218.032757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 1.6

Experimental Properties

• Density: 1.488
• Boiling Point: 421.9°C at 760 mmHg
• Flash Point: 209°C
• Refractive Index: 1.668
• PSA: 104.23
• LogP: 2.10958